Cas no 823188-83-6 (Bis(2-fluorobenzyl)amine)

Bis(2-fluorobenzyl)amine structure
Bis(2-fluorobenzyl)amine structure
Product Name:Bis(2-fluorobenzyl)amine
CAS No:823188-83-6
MF:C14H13F2N
MW:233.2565305233
CID:2604761
PubChem ID:28475646
Update Time:2025-09-27

Bis(2-fluorobenzyl)amine Chemical and Physical Properties

Names and Identifiers

    • N,N-di-(2-fluorobenzyl)amine
    • Bis(2-fluorobenzyl)amine
    • 823188-83-6
    • DTXSID201215638
    • 2-Fluoro-N-[(2-fluorophenyl)methyl]benzenemethanamine
    • 1-(2-fluorophenyl)-N-[(2-fluorophenyl)methyl]methanamine
    • AKOS000240124
    • SCHEMBL6071681
    • 2-Fluoro-N-((2-fluorophenyl)methyl)benzenemethanamine
    • MDL: MFCD11145701
    • Inchi: 1S/C14H13F2N/c15-13-7-3-1-5-11(13)9-17-10-12-6-2-4-8-14(12)16/h1-8,17H,9-10H2
    • InChI Key: UNEGSIZNVHCRCL-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 233.10160574g/mol
  • Monoisotopic Mass: 233.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Bis(2-fluorobenzyl)amine Pricemore >>

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